5-Hydroxydantrolene

Description

5-Hydroxydantrolene is a metabolite of dantrolene . Dantrolene is a direct-acting skeletal muscle relaxant used to manage the hypermetabolism of skeletal muscle, which can lead to malignant hyperthermia crisis . 5-Hydroxydantrolene is a heterocyclic compound categorized as a hydantoin, possessing an imidazolidine structure with ketone groups at the 2 and 4 positions .

As a metabolite, 5-Hydroxydantrolene is created when the body processes dantrolene . Dantrolene is known to dissociate excitation-contraction coupling in skeletal muscle, most likely by interfering with the release of calcium . The biotransformation of Dantrolene occurs in the liver, and creates metabolites such as 5-hydroxydantrolene .

Another chemically similar compound is 5-Hydroxy Dantrolene-d4, which has a molecular weight of 334.28 g/mol . It has a purity of ≥95% .

• CAS No.: 52130-25-3
• Product Name: 5-Hydroxydantrolene
• Molecular Formula: C14H10N4O6
• Molecular Weight: 330.25 g/mol
• IUPAC Name: 5-hydroxy-1-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]imidazolidine-2,4-dione
• Standard InChI: InChI=1S/C14H10N4O6/c19-12-13(20)17(14(21)16-12)15-7-10-5-6-11(24-10)8-1-3-9(4-2-8)18(22)23/h1-7,13,20H,(H,16,19,21)/b15-7+
• Standard InChIKey: PGORTQZSSAZLCK-VIZOYTHASA-N
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=NN3C(C(=O)NC3=O)O)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=NN3C(C(=O)NC3=O)O)[N+](=O)[O-]
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 5-Hydroxy-1-[[[5-(4-nitrophenyl)-2-furanyl]methylene]amino]-2,4-imidazolidinedione
• PubChem Compound: 9577331
• Last Modified: Feb 18 2024